ST-1006: A Technical Overview of its Interaction with the Histamine H4 Receptor
ST-1006: A Technical Overview of its Interaction with the Histamine H4 Receptor
For Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide provides a comprehensive overview of the histamine (B1213489) H4 receptor (H4R) agonist, ST-1006, with a specific focus on its binding affinity and mechanism of action. This document is intended to serve as a valuable resource for researchers and professionals involved in the fields of pharmacology, drug discovery, and immunology.
Quantitative Data Summary
ST-1006 is a potent agonist for the histamine H4 receptor. Its binding affinity is quantified by its pKi value, which is a logarithmic measure of the inhibition constant (Ki). A higher pKi value indicates a stronger binding affinity of the ligand for its receptor.
| Compound | Receptor | pKi Value | Reference |
| ST-1006 | Histamine H4 Receptor | 7.94 | [1][2][3] |
Experimental Protocols
The determination of the pKi value for ST-1006 at the histamine H4 receptor is typically achieved through a competitive radioligand binding assay. This method assesses the ability of an unlabeled compound (ST-1006) to displace a radiolabeled ligand that is known to bind to the receptor.
Objective: To determine the binding affinity (Ki) of ST-1006 for the human histamine H4 receptor.
Materials:
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Cell Membranes: Membranes prepared from a cell line stably expressing the recombinant human histamine H4 receptor (e.g., HEK293T cells).
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Radioligand: A tritiated H4R ligand, such as [³H]histamine, with a high specific activity.
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Unlabeled Ligand: ST-1006.
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Assay Buffer: Typically a Tris-HCl buffer at a physiological pH (e.g., 7.4) containing divalent cations like MgCl₂ and CaCl₂.
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Filtration Apparatus: A cell harvester to separate bound from free radioligand.
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Scintillation Counter: To measure the radioactivity of the bound radioligand.
Procedure:
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Incubation: A constant concentration of the radioligand and cell membranes are incubated in the assay buffer with varying concentrations of the unlabeled test compound, ST-1006.
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Equilibrium: The incubation is carried out for a specific duration at a controlled temperature (e.g., 25°C) to allow the binding reaction to reach equilibrium.
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Separation: The reaction is terminated by rapid filtration through glass fiber filters using a cell harvester. This step separates the membrane-bound radioligand from the unbound radioligand. The filters are then washed with ice-cold assay buffer to remove any non-specifically bound radioactivity.
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Quantification: The radioactivity trapped on the filters, which represents the amount of bound radioligand, is measured using a liquid scintillation counter.
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Data Analysis: The data is plotted as the percentage of specific binding of the radioligand versus the logarithm of the concentration of ST-1006. This generates a sigmoidal competition curve, from which the IC₅₀ (the concentration of ST-1006 that inhibits 50% of the specific binding of the radioligand) is determined.
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pKi Calculation: The Ki value is then calculated from the IC₅₀ value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor. The pKi is the negative logarithm of the Ki value.
Workflow for determining the pKi value of ST-1006.
Signaling Pathways
The histamine H4 receptor is a G-protein coupled receptor (GPCR) that primarily couples to the Gαi/o subunit.[4][5] Agonist binding, such as by ST-1006, initiates a cascade of intracellular events. The action of ST-1006 has been shown to be completely blocked by the H4 receptor antagonist JNJ7777120, confirming its specific action through this receptor's signaling pathway.
G-Protein Dependent Pathway:
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Agonist Binding: ST-1006 binds to the histamine H4 receptor.
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G-Protein Activation: This induces a conformational change in the receptor, leading to the activation of the associated Gαi/o protein. The Gαi/o subunit exchanges GDP for GTP and dissociates from the Gβγ dimer.
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Downstream Effects:
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Inhibition of Adenylyl Cyclase: The activated Gαi/o subunit inhibits the enzyme adenylyl cyclase, leading to a decrease in the intracellular concentration of the second messenger cyclic AMP (cAMP).
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Calcium Mobilization: The dissociated Gβγ subunits can activate phospholipase C (PLC), which in turn cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its receptors on the endoplasmic reticulum, leading to the release of stored calcium (Ca²⁺) into the cytoplasm.
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G-Protein Independent Pathway (β-Arrestin Recruitment):
In addition to G-protein signaling, agonist-bound H4 receptors can be phosphorylated by G-protein coupled receptor kinases (GRKs). This phosphorylation promotes the binding of β-arrestin proteins to the receptor. β-arrestin recruitment can lead to receptor desensitization and internalization, as well as initiating its own distinct signaling cascades, such as the activation of mitogen-activated protein kinase (MAPK) pathways.[4]
Signaling pathways of the histamine H4 receptor activated by ST-1006.
References
- 1. Gαi/o-coupled receptor signaling restricts pancreatic β-cell expansion - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. nottingham.ac.uk [nottingham.ac.uk]
- 3. G protein-coupled receptor - Wikipedia [en.wikipedia.org]
- 4. The Function of the Histamine H4 Receptor in Inflammatory and Inflammation-Associated Diseases of the Gut - PMC [pmc.ncbi.nlm.nih.gov]
- 5. The role of histamine H4 receptor in immune and inflammatory disorders - PMC [pmc.ncbi.nlm.nih.gov]
